Cas no 83607-08-3 (1H-Pyrrole-3,4-dicarboxylicacid, 1,1'-(1,4-phenylene)bis[2,5-dimethyl-, tetraethyl ester (9CI))

• Product name: 1H-Pyrrole-3,4-dicarboxylicacid, 1,1'-(1,4-phenylene)bis[2,5-dimethyl-, tetraethyl ester (9CI)
• CAS No: 83607-08-3
• MF: C₂₈H₃₂N₂O₈
• MW: 524.56228
• CID: 709055
• PubChem ID: 3494754

1H-Pyrrole-3,4-dicarboxylicacid, 1,1'-(1,4-phenylene)bis[2,5-dimethyl-, tetraethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• diethyl 1-[4-[3,4-bis(ethoxycarbonyl)-2,5-dimethylpyrrol-1-yl]phenyl]-2,5-dimethylpyrrole-3,4-dicarboxylate
• SCHEMBL17335741
• Tetraethyl 1,1'-(1,4-phenylene)bis(2,5-dimethyl-1H-pyrrole-3,4-dicarboxylate)
• DTXSID70393017
• 83607-08-3
• 1H-Pyrrole-3,4-dicarboxylicacid, 1,1'-(1,4-phenylene)bis[2,5-dimethyl-, tetraethyl ester (9CI)

• Inchi： InChI=1S/C30H36N2O8/c1-9-37-27(33)23-17(5)31(18(6)24(23)28(34)38-10-2)21-13-15-22(16-14-21)32-19(7)25(29(35)39-11-3)26(20(32)8)30(36)40-12-4/h13-16H,9-12H2,1-8H3
• InChI Key： QHZVCUYLHZZXQD-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(N(C(=C1C(=O)OCC)C)C2=CC=C(C=C2)N3C(=C(C(=C3C)C(=O)OCC)C(=O)OCC)C)C

Computed Properties

• Exact Mass: 552.247
• Monoisotopic Mass: 552.247
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 14
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų
• XLogP3: 5.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.2
• Melting Point: 174-178 °C(lit.)
• Boiling Point: 615.1°C at 760 mmHg
• Flash Point: 325.8°C
• Refractive Index: 1.56
• Solubility: Not determined

1H-Pyrrole-3,4-dicarboxylicacid, 1,1'-(1,4-phenylene)bis[2,5-dimethyl-, tetraethyl ester (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：